Cas no 2094015-76-4 ((1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol hydrochloride)

• Product Name: (1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol hydrochloride
• CAS No: 2094015-76-4
• CID: 4637229
• Update Time: 2025-06-08

(1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol hydrochloride

Additional information on (1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol hydrochloride

Comprehensive Overview of (1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol hydrochloride (CAS No. 2094015-76-4)

The compound (1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol hydrochloride (CAS No. 2094015-76-4) is a chiral derivative of morpholine, a versatile scaffold widely utilized in medicinal chemistry and pharmaceutical research. This hydrochloride salt form enhances the compound's solubility and stability, making it a valuable intermediate in the synthesis of bioactive molecules. The stereochemistry, denoted by the (1S) and (2S) configurations, is critical for its biological activity, as enantiopure compounds often exhibit distinct pharmacological profiles. Researchers are increasingly focusing on such chiral building blocks to develop targeted therapies, particularly in the fields of oncology, neurology, and infectious diseases.

In recent years, the demand for morpholine derivatives has surged due to their role in drug discovery and their ability to modulate key biological pathways. The (1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol moiety is particularly noteworthy for its potential applications in designing kinase inhibitors and GPCR modulators. With the rise of personalized medicine and AI-driven drug design, compounds like this are gaining attention for their ability to improve drug efficacy and reduce off-target effects. Computational chemists frequently incorporate such fragments into virtual screening libraries to identify novel lead compounds.

The synthesis of 2094015-76-4 typically involves asymmetric catalysis or enzymatic resolution to achieve high enantiomeric purity. This aligns with the pharmaceutical industry's growing emphasis on green chemistry and sustainable manufacturing practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure and purity, ensuring compliance with regulatory standards like ICH guidelines. The compound's physicochemical properties, including its LogP and pKa, are also meticulously characterized to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile.

From a commercial perspective, (1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol hydrochloride is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as scale-up challenges and the need for GMP-grade materials in preclinical development. Discussions in online forums and scientific communities often highlight its utility in fragment-based drug discovery (FBDD) and its compatibility with click chemistry approaches for rapid molecular diversification.

Emerging trends in proteolysis-targeting chimeras (PROTACs) and molecular glues have further amplified interest in morpholine-containing compounds. The hydrochloride salt form of this derivative offers advantages in formulation development, particularly for intravenous or oral delivery systems. Researchers are also exploring its potential in bioconjugation strategies to create antibody-drug conjugates (ADCs) or targeted imaging agents. These applications are frequently searched in databases like PubMed and Reaxys, reflecting the compound's relevance in cutting-edge research.

In summary, 2094015-76-4 represents a strategically important chemical entity bridging synthetic chemistry and biomedical innovation. Its chiral purity, derivatization potential, and compatibility with modern drug discovery paradigms make it a subject of ongoing investigation. As the scientific community continues to explore structure-activity relationships (SAR) and drug-likeness metrics, this compound is poised to play a pivotal role in the next generation of therapeutics.